Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)

2,5-Difluoro-4-hydroxybenzaldehyde structure
918523-99-6 structure
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6
C7H4F2O2
158.102269172668
MFCD04112521
827588
21966462

2,5-Difluoro-4-hydroxybenzaldehyde Properties

Names and Identifiers

    • 2,5-Difluoro-4-hydroxybenzaldehyde
    • 2,5-Difluoro-4-hydroxy-benzaldehyde
    • 2,5-Difluoro-4-hydroxybenzaldehyde (ACI)
    • FFPHRYLGIPAZBL-UHFFFAOYSA-N
    • 918523-99-6
    • STL557635
    • DTXSID30620952
    • CS-W014333
    • 2,5-Difluoro-4-hydroxybenzaldehyde;4-Hydroxy-2,5-difluorobenzaldehyde;
    • BBL103825
    • AS-46006
    • DB-011355
    • CL8247
    • SCHEMBL415162
    • SY104444
    • MFCD04112521
    • AKOS005255151
    • +Expand
    • MFCD04112521
    • FFPHRYLGIPAZBL-UHFFFAOYSA-N
    • 1S/C7H4F2O2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-3,11H
    • O=CC1C(F)=CC(O)=C(F)C=1

Computed Properties

  • 158.01800
  • 1
  • 4
  • 1
  • 158.018
  • 11
  • 151
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.2
  • 37.3A^2

Experimental Properties

  • 1.48290
  • 37.30000
  • Slightly soluble in water.
  • 232.1±35.0 °C at 760 mmHg
  • 145-148℃
  • 94.2±25.9 °C
  • No data available
  • Air Sensitive

2,5-Difluoro-4-hydroxybenzaldehyde Security Information

2,5-Difluoro-4-hydroxybenzaldehyde Customs Data

  • 2913000090
  • China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,5-Difluoro-4-hydroxybenzaldehyde Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00379A-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 95%
250mg
$30.00 2024-04-20
A2B Chem LLC
AB48574-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 95%
250mg
$28.00 2024-07-18
Aaron
AR0037HM-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 95%
250mg
$44.00 2024-07-18
abcr
AB264252-1 g
2,5-Difluoro-4-hydroxybenzaldehyde, 99%; .
918523-99-6 99%
1g
€113.90 2023-04-27
Alichem
A014000841-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 97%
250mg
$470.40 2023-08-31
Ambeed
A715304-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 95%
250mg
$37.0 2024-05-28
Apollo Scientific
PC56072-2g
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 98%
2g
£140.00 2023-09-02
Chemenu
CM308351-5g
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 95+%
5g
$323
Crysdot LLC
CD12007877-1g
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 98%
1g
$125
eNovation Chemicals LLC
D523528-250mg
2,5-Difluoro-4-hydroxybenzaldehyde
918523-99-6 97%
250mg
$240 2022-09-07

2,5-Difluoro-4-hydroxybenzaldehyde Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium carbonate ,  Triethylsilane Catalysts: Manganese dichloride Solvents: 1,4-Dioxane ;  4 h, 1 atm, 70 °C
Reference
An efficient Mn-catalyzed reductive carbonylation of aryl iodides to aryl aldehydes and their benzimidazole and benzoxazoles
Lakshmi, Parvathi K.; Markandeya, Sarma V.; Sridhar, Chidara; Annapurna, N., Synthetic Communications, 2022, 52(15), 1628-1634

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
Reference
Pyrrolo[2,3-b]pyridine compounds and methods for kinase modulation, preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
Reference
Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Synthetic Circuit 4

Reaction Conditions
Reference
Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

2,5-Difluoro-4-hydroxybenzaldehyde Raw materials

2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products

2,5-Difluoro-4-hydroxybenzaldehyde Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:918523-99-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:918523-99-6)
TANG SI LEI
15026964105
2881489226@qq.com

2,5-Difluoro-4-hydroxybenzaldehyde Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:918523-99-6)2,5-Difluoro-4-hydroxybenzaldehyde
A11601
99%/99%
5g/25g
260.0/974.0